Cas no 187741-10-2 (Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-)

Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- structure
187741-10-2 structure
Product Name:Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
CAS No:187741-10-2
MF:C12H19NO2
MW:209.2847635746
CID:115110
PubChem ID:57357656
Update Time:2025-04-18

Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl-
    • 4-amino-8-methyladamantane-2-carboxylic acid
    • Tricyclo[3.3.1.13,7]decane-2-carboxylic acid, 4-amino-8-methyl- (9CI)
    • DTXSID00723787
    • 187741-10-2
    • 4-Amino-8-methyltricyclo[3.3.1.1~3,7~]decane-2-carboxylic acid
    • Inchi: 1S/C12H19NO2/c1-5-6-2-7-4-8(5)10(12(14)15)9(3-6)11(7)13/h5-11H,2-4,13H2,1H3,(H,14,15)
    • InChI Key: ZTBGKZZWOIQFTI-UHFFFAOYSA-N
    • SMILES: OC(C1C2CC3CC(CC1C3C)C2N)=O

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 209.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32

Tricyclo[3.3.1.13,7]decane-2-carboxylicacid, 4-amino-8-methyl- Related Literature

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